Cas no 84710-57-6 (Altruronic acid)

• Product Name: Altruronic acid
• CAS No: 84710-57-6
• MF: C₆H₁₀O₇
• MW: 194.139402866364
• CID: 730847
• PubChem ID: 134815
• Update Time: 2025-04-19

Altruronic acid Chemical and Physical Properties

Names and Identifiers

• Altruronic acid
• (2S,3S,4R,5S)-2,3,4,5-tetrahydroxy-6-oxo-hexanoic acid
• SCHEMBL598674
• 84710-57-6
• DTXSID00233715

• Inchi： 1S/C6H10O7/c7-1-2(8)3(9)4(10)5(11)6(12)13/h1-5,8-11H,(H,12,13)/t2-,3+,4+,5+/m1/s1
• InChI Key： IAJILQKETJEXLJ-STGXQOJASA-N
• SMILES： O[C@H]([C@@H](C(=O)O)O)[C@H]([C@@H](C=O)O)O

Computed Properties

• Exact Mass: 194.043
• Monoisotopic Mass: 194.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _2.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.748
• Boiling Point: 553.4°C at 760 mmHg
• Flash Point: 302.6°C
• Refractive Index: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Sugar acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Sugar acids and derivatives